1-(3-bromophenyl)-N-(furan-2-ylmethyl)methanamine

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 1-(3-bromophenyl)-N-(furan-2-ylmethyl)methanamine
• InChI: InChI=1S/C12H12BrNO/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12/h1-7,14H,8-9H2
• InChI Key: BTSNGVSQMHYXQZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)CNCC2=CC=CO2

Description

1-(3-bromophenyl)-N-(furan-2-ylmethyl)methanamine is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmacological agent. This compound is also known as BR-2, and it has been synthesized using various methods. BR-2 has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of BR-2 is not fully understood. However, it has been shown to interact with various molecular targets, including ion channels, receptors, and enzymes. BR-2 has been shown to modulate the activity of voltage-gated potassium channels, which are involved in regulating cell proliferation and apoptosis. It has also been shown to interact with the dopamine transporter, which is involved in regulating dopamine levels in the brain.
Biochemical and Physiological Effects:
BR-2 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have neuroprotective effects and improve cognitive function in animal models. BR-2 has been shown to modulate the activity of ion channels and receptors, which are involved in regulating various physiological processes.

Advantages and Limitations for Lab Experiments

BR-2 has advantages and limitations in laboratory experiments. One advantage is that it has been shown to have activity against various diseases, including cancer and neurological disorders. Another advantage is that it has been synthesized using various methods, making it readily available for research. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that the compound has not been extensively studied in humans, which limits its potential for clinical use.

Future Directions

There are several future directions for research on 1-(3-bromophenyl)-N-(furan-2-ylmethyl)methanamine. One direction is to further investigate its mechanism of action and molecular targets. Another direction is to study its effects in various disease models, including cancer and neurological disorders. Additionally, future research could focus on developing derivatives of BR-2 with improved pharmacological properties. Overall, BR-2 has significant potential as a pharmacological agent, and further research is needed to fully understand its effects and potential clinical applications.

Synthesis Methods

The synthesis of 1-(3-bromophenyl)-N-(furan-2-ylmethyl)methanamine has been reported using various methods. The most common method involves the reaction of 3-bromoaniline with furfural in the presence of a reducing agent such as sodium borohydride. This reaction yields the desired product, BR-2, in good yields. Other methods involve the use of different starting materials and reagents, but the overall process remains similar.

Scientific Research Applications

BR-2 has been studied for its potential as a pharmacological agent. It has been shown to have activity against various diseases, including cancer and neurological disorders. BR-2 has been studied for its ability to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have neuroprotective effects and improve cognitive function in animal models.